![molecular formula C12H13N3O4S2 B2779548 4-Amino-2-((2-ethoxy-2-oxoethyl)thio)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid CAS No. 937622-78-1](/img/structure/B2779548.png)
4-Amino-2-((2-ethoxy-2-oxoethyl)thio)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid
Description
4-Amino-2-((2-ethoxy-2-oxoethyl)thio)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C12H13N3O4S2 and its molecular weight is 327.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound 4-Amino-2-((2-ethoxy-2-oxoethyl)thio)-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid is part of a broader class of thieno[2,3-d]pyrimidines, which have been studied for their various synthetic methodologies and potential applications in scientific research. A novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids was described, illustrating a direct formation process from related compounds and showcasing the compound's versatility in synthesizing new chemical structures (Santilli, Kim, & Wanser, 1971). Similarly, the synthesis of pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems highlighted the compound's role in creating novel pyridothienopyrimidine derivatives (Bakhite, Al‐Sehemi, & Yamada, 2005).
Antimicrobial Activity
A study focused on the synthesis and the study of the antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides, revealing significant antimicrobial effects against strains like Proteus vulgaris and Pseudomonas aeruginosa. This suggests the compound's potential as a basis for developing new antimicrobial agents (Kolisnyk et al., 2015).
Dual Inhibition for Cancer Therapy
Research on the compound and its analogs has also extended into potential antitumor applications. One study synthesized N-{4-[(2-Amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)thio]benzoyl}-L-glutamic acid and its analogs as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), highlighting its significant promise in cancer therapy due to its excellent inhibitory activity against both human TS and DHFR (Gangjee et al., 2009).
properties
IUPAC Name |
4-amino-2-(2-ethoxy-2-oxoethyl)sulfanyl-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O4S2/c1-3-19-6(16)4-20-12-14-9(13)7-5(2)8(11(17)18)21-10(7)15-12/h3-4H2,1-2H3,(H,17,18)(H2,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCCIGGVNXHQXGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC(=C2C(=C(SC2=N1)C(=O)O)C)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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